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Compound of Interest

Compound Name: Irigenin

Cat. No.: B162202

For researchers, scientists, and drug development professionals, ensuring the safe and
environmentally responsible disposal of chemical compounds is paramount. Irigenin, an O-
methylated isoflavone with diverse biological activities, requires careful handling and disposal
due to its potential hazards. This guide provides essential information and step-by-step
procedures for the proper disposal of Irigenin, aligning with standard laboratory safety
protocols and regulatory requirements.

Key Safety and Hazard Information

Irigenin is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects.[1] It can also cause skin irritation, serious eye irritation, and may cause respiratory
irritation.[2] Therefore, preventing its release into the environment is a critical aspect of its
disposal.

All personnel handling Irigenin should wear appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat. Work should be conducted in a well-ventilated
area or under a chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for Irigenin, compiled from various safety
data sheets and chemical databases.
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Property Value

GHS Classification Acute toxicity, Oral (Category 4)

Acute aquatic toxicity (Category 1)

Chronic aquatic toxicity (Category 1)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation

Molecular Formula C18H160s
Molecular Weight 360.3 g/mol
Appearance Solid
Melting Point 189-192°C

Data sourced from multiple safety data sheets.[1][2]

Standard Disposal Protocol

As no specific chemical neutralization protocols for Irigenin are readily available, its disposal
must follow the standard procedures for hazardous chemical waste. The primary directive is to
dispose of Irigenin and its containers at an approved waste disposal plant, in accordance with
all applicable federal, state, and local regulations.[1][3] Under no circumstances should
Irigenin or its solutions be disposed of down the drain.

The following workflow outlines the required steps for the proper disposal of Irigenin waste.
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Waste Generation & Collection

Generate Irigenin Waste

(e.g., unused solid, solutions,
contaminated labware)

Step 1

Select a Compatible,
Leak-Proof Waste Container

Step 2

Y

Affix a '"Hazardous Waste' Label
to the Container

Step 3
Y

Add Waste to Container,
Ensuring it is Properly Capped

Step 4

Waste Stprage

Store in a Designated,

Spill Management

Spill Occurs

Absorb with Inert Material
(e.g., diatomite, universal binder)

Collect Contaminated Material
into a Hazardous Waste Container

Decontaminate Spill Area
with Alcohol

|
Disposfa of
contaminated: materials

Secure Hazardous Waste
Storage Area

A /

Segregate from
Incompatible Materials
(e.g., strong acids/alkalis,
strong oxidizing/reducing agents)

Step 5

Final Disposal

Arrange for Pickup by a
Licensed Hazardous Waste
Disposal Service

[Step 6
\

Ensure Proper Manifesting
and Documentation

Step 7

Transport to an Approved

Waste Disposal Facility

Click to download full resolution via product page

Figure 1. General workflow for the proper disposal of Irigenin waste.
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Detailed Experimental Protocol for Spill Cleanup

In the event of an accidental spill of Irigenin, immediate and appropriate action is necessary to
prevent exposure and environmental contamination.

o Ensure Personal Safety: Evacuate non-essential personnel from the immediate area. Ensure
you are wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a
lab coat. Avoid breathing in any dust or vapors.

» Contain the Spill: Prevent the spill from spreading. For liquid spills, use an absorbent
material to dike the area.

o Absorb the Spill: Cover the spill with a finely-powdered, liquid-binding material such as
diatomite or a universal binder.

o Collect the Waste: Carefully sweep or scoop the absorbed material into a designated,
labeled hazardous waste container. Avoid creating dust.

o Decontaminate the Area: Scrub the surface of the spill area and any contaminated
equipment with alcohol.

» Dispose of Contaminated Materials: All materials used for cleanup, including absorbent
pads, wipes, and contaminated PPE, must be placed in the hazardous waste container.

» Final Disposal: The sealed hazardous waste container should be stored and disposed of
according to the procedures outlined in the workflow diagram.

By adhering to these guidelines, laboratories can ensure the safe handling and disposal of
Irigenin, protecting both personnel and the environment, and fostering a culture of safety and
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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